Cas no 2138375-93-4 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2138375-93-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5897539
• PubChem ID: 165479004
• Update Time: 2025-10-31

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid
• 2138375-93-4
• EN300-1083704
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C24H27NO4/c1-16-7-6-12-24(13-16,22(26)27)15-25-23(28)29-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： OGRVBGGXVOQLQG-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC(C)C1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid

Research Brief on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid (CAS: 2138375-93-4)

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid (CAS: 2138375-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexane carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors, where the Fmoc-protected amino acid derivative was used to enhance the stability and bioavailability of peptide-based drugs. The study demonstrated that the incorporation of this compound into peptide backbones significantly improved resistance to enzymatic degradation, a common challenge in peptide therapeutics.

Another key area of research involves the use of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid in the design of targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its utility in creating pH-sensitive linkers for antibody-drug conjugates (ADCs). The researchers found that the compound's cyclohexane ring provided optimal steric hindrance, enabling controlled release of payloads in acidic tumor microenvironments while maintaining stability in systemic circulation.

In addition to its therapeutic applications, this compound has also been investigated for its potential in diagnostic imaging. A recent preprint on bioRxiv detailed its use as a building block for radiolabeled peptides in positron emission tomography (PET). The Fmoc group facilitated efficient purification, while the carboxylic acid functionality allowed for straightforward conjugation with chelating agents, enabling the development of high-contrast imaging probes.

Despite these advancements, challenges remain in the large-scale production and purification of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid. A 2023 review in Organic Process Research & Development identified scalability and cost-effectiveness as key bottlenecks, particularly for GMP-grade synthesis. However, recent innovations in flow chemistry and continuous manufacturing show promise in addressing these limitations.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic and industrial settings. Ongoing research is exploring its potential in mRNA vaccine formulations, where it may serve as a stabilizing excipient, as well as in the development of next-generation antimicrobial peptides. As synthetic methodologies continue to evolve, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclohexane-1-carboxylic acid is expected to play an increasingly important role in bridging chemical synthesis with biological applications.